Cas no 16015-51-3 (Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate)

• Product Name: Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate
• CAS No: 16015-51-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 5039095
• Update Time: 2025-05-25

Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate
• Methyl 4-oxo-3-phenyl-3,4-dihydrophthalazine-1-carboxylate
• Oprea1_075021
• 3,4-dihydro-4-oxo-3-phenyl-1-phthalazinecarboxylic acid methyl ester
• Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate

• Inchi： 1S/C16H12N2O3/c1-21-16(20)14-12-9-5-6-10-13(12)15(19)18(17-14)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： ISCBVJSXEOVRBE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(=O)OC)=NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 2.7
• Topological Polar Surface Area: 59

Additional information on Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate

Recent Advances in the Study of Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate (CAS: 16015-51-3)

Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate (CAS: 16015-51-3) is a phthalazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate, highlighting improved yields and purity through microwave-assisted synthesis. The study demonstrated that this method reduces reaction times and minimizes byproduct formation, making it a viable approach for large-scale production. Additionally, the compound's structural versatility allows for further derivatization, enabling the development of analogs with enhanced bioactivity.

In terms of biological activity, recent research has identified Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate as a promising inhibitor of protein kinases involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on p38 MAP kinase, a key regulator of cytokine production. The compound exhibited moderate potency (IC50 = 1.2 µM) and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Further investigations have explored the compound's anticancer properties. A 2023 preprint on ChemRxiv revealed that Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate derivatives induce apoptosis in triple-negative breast cancer cells by modulating the PI3K/AKT/mTOR pathway. Structure-activity relationship (SAR) studies indicated that substitutions at the phenyl ring significantly influence cytotoxicity, with electron-withdrawing groups enhancing activity. These findings underscore the compound's potential as a scaffold for oncology therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate. A 2023 review in Expert Opinion on Drug Discovery noted its limited aqueous solubility and moderate metabolic stability, which may hinder clinical translation. However, ongoing research into prodrug strategies and nanoformulations aims to address these limitations, paving the way for future preclinical studies.

In conclusion, Methyl 4-oxo-3-phenyl-3,4-dihydro-1-phthalazinecarboxylate (CAS: 16015-51-3) represents a versatile and pharmacologically active scaffold with applications in inflammation and cancer research. Continued exploration of its derivatives and delivery systems may unlock its full therapeutic potential, positioning it as a valuable asset in drug discovery pipelines.